Cas no 2034403-97-7 (N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-fluorobenzene-1-sulfonamide)

• Product Name: N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-fluorobenzene-1-sulfonamide
• CAS No: 2034403-97-7
• MF: C₁₇H₁₆FNO₃S₂
• MW: 365.442245483398
• CID: 5376591
• Update Time: 2025-05-21

N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-fluorobenzenesulfonamide
• N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-fluorobenzene-1-sulfonamide

• Inchi： 1S/C17H16FNO3S2/c1-17(20,16-10-12-6-2-4-8-14(12)23-16)11-19-24(21,22)15-9-5-3-7-13(15)18/h2-10,19-20H,11H2,1H3
• InChI Key： XCDVOBFDAXUQAD-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2SC3=CC=CC=C3C=2)(O)C)(=O)=O)=CC=CC=C1F

Additional information on N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-fluorobenzene-1-sulfonamide

N-[2-(1-Benzothiophen-2-yl)-2-hydroxypropyl]-2-fluorobenzene-1-sulfonamide: A Comprehensive Overview

N-[2-(1-Benzothiophen-2-yl)-2-hydroxypropyl]-2-fluorobenzene-1-sulfonamide is a complex organic compound with the CAS number 2034403-97-7. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in pharmaceutical research. The molecule consists of three main structural components: a benzothiophene moiety, a hydroxypropyl group, and a fluorobenzenesulfonamide group. Each of these components contributes to the compound's overall functionality and reactivity.

The benzothiophene moiety, which is a fused bicyclic structure comprising a benzene ring and a thiophene ring, is known for its aromatic stability and potential electronic properties. This structure is often utilized in materials science for applications such as semiconductors and optoelectronic devices. Recent studies have explored the influence of substituents on the electronic properties of benzothiophene derivatives, revealing that the presence of electron-withdrawing groups like fluorine can significantly alter the compound's absorption spectrum and charge transport characteristics.

The hydroxypropyl group attached to the benzothiophene moiety introduces hydrophilic properties to the molecule. This group can potentially enhance the compound's solubility in polar solvents, making it more amenable for use in biological systems. Furthermore, the hydroxyl group can participate in hydrogen bonding interactions, which may play a role in stabilizing certain conformations or interactions with other molecules.

The fluorobenzenesulfonamide group is another critical component of this compound. Sulfonamides are well-known for their ability to act as hydrogen bond donors and acceptors, which can influence the compound's pharmacokinetic properties. The presence of fluorine in this group not only increases the molecular weight but also enhances lipophilicity, potentially improving the compound's bioavailability. Recent research has focused on the role of sulfonamides in drug design, particularly their ability to modulate enzyme activity and receptor binding.

Combining these three components results in a molecule with a unique balance of hydrophilic and lipophilic properties. This balance is crucial for designing drugs that can effectively cross biological membranes while maintaining sufficient solubility in aqueous environments. The compound's structure suggests potential applications as a drug candidate for treating various diseases, including cancer, inflammation, and neurodegenerative disorders.

Recent studies have explored the anti-inflammatory properties of N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-fluorobenzene-1-sulfonamide. In vitro experiments have demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation. Additionally, preclinical studies have shown that it possesses anti-proliferative effects on cancer cells, potentially making it a candidate for anticancer therapy.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, making large-scale production more feasible. The use of microwave-assisted synthesis has been particularly effective in accelerating certain steps of the reaction while maintaining product quality.

In terms of pharmacokinetics, N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-fluorobenzene-1-sulfonamide has shown promising results in animal models. Studies have demonstrated moderate oral bioavailability and favorable distribution profiles across various tissues. However, further research is needed to fully understand its metabolism and excretion pathways.

The safety profile of this compound has also been evaluated through acute toxicity studies. Results indicate that it has a relatively low toxicity profile at therapeutic doses, suggesting that it may be well-tolerated by patients. However, long-term toxicity studies are still required to assess its safety for chronic use.

In conclusion, N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-fluorobenzene-1-sulfonamide represents an exciting advancement in organic chemistry with potential applications in drug development. Its unique structure combines aromatic stability with functional groups that enhance solubility and bioavailability, making it a promising candidate for treating various diseases. As research continues to uncover its full potential, this compound may play a significant role in advancing therapeutic options for patients worldwide.